Cas no 2306369-70-8 (1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl-)

• Product Name: 1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl-
• CAS No: 2306369-70-8
• MF: C₁₅H₂₀BrN₃
• MW: 322.243402481079
• MDL: MFCD31811590
• CID: 5184630
• Update Time: 2026-03-05

1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl-

• MDL： MFCD31811590
• Inchi： 1S/C15H20BrN3/c1-9(2)12-7-6-8-13(10(3)4)14(12)19-15(16)17-11(5)18-19/h6-10H,1-5H3
• InChI Key： NXYVYKOHFFEFBZ-UHFFFAOYSA-N
• SMILES： N1(C2=C(C(C)C)C=CC=C2C(C)C)C(Br)=NC(C)=N1

Additional information on 1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl-

Professional Introduction to Compound with CAS No. 2306369-70-8 and Product Name: 1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl

The compound identified by the CAS number 2306369-70-8 and the product name 1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a bromo substituent at the 5-position and methyl groups at the 3-position, contribute to its unique chemical properties and potential therapeutic applications.

Triazole derivatives have long been a subject of intense research due to their efficacy in various pharmacological contexts. The introduction of bulky substituents such as 2,6-bis(1-methylethyl)phenyl (also known as isopropylphenyl or p-tert-butylphenyl) at the 1-position of the triazole ring enhances the molecule's interactions with biological targets. This modification is particularly noteworthy because it can influence both the solubility and binding affinity of the compound. The bromo atom at the 5-position further modulates the electronic properties of the ring, making it a valuable moiety for further derivatization and functionalization.

Recent studies have highlighted the importance of triazole compounds in addressing various therapeutic challenges. For instance, modifications in the triazole core have led to the development of novel antifungal agents that target fungal cell wall biosynthesis. The structural motif present in our compound has shown promise in preliminary screenings as a potential scaffold for antiviral and anticancer drugs. The bromo and methyl substituents are particularly interesting because they can serve as handles for further chemical modifications, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo group at the 5-position is a critical step that must be carefully optimized to avoid side reactions. Similarly, the attachment of the 2,6-bis(1-methylethyl)phenyl group requires careful consideration to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex triazole derivatives more efficiently than ever before, which has accelerated their development into viable drug candidates.

In terms of biological activity, preliminary data suggest that this compound exhibits notable interactions with specific enzymes and receptors. The bulky aromatic ring at the 1-position likely contributes to favorable binding interactions with target proteins, while the electron-withdrawing nature of the bromo atom enhances binding affinity. These features make it an attractive candidate for further investigation in drug discovery programs aimed at developing treatments for infectious diseases and cancer.

The potential applications of this compound extend beyond its immediate pharmacological effects. Its unique structural features make it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain insights into how this compound interacts with biological targets at a molecular level. These studies not only provide a deeper understanding of its mechanism of action but also offer opportunities for designing next-generation analogs with improved properties.

From a commercial perspective, compounds like this one represent significant investment opportunities in pharmaceutical research and development. Companies specializing in small molecule drug discovery are increasingly focused on developing proprietary libraries containing novel heterocyclic compounds. The inclusion of this triazole derivative in such libraries could lead to breakthroughs in treating challenging diseases by providing new chemical scaffolds for drug development.

The regulatory landscape for new pharmaceutical compounds is also evolving to accommodate innovative chemical entities like this one. Regulatory agencies recognize that novel structural motifs may require different approaches to safety assessment and clinical testing. As a result, there is growing interest in developing predictive models that can accurately assess the potential risks and benefits associated with new drug candidates early in their development process.

Future research directions for this compound include exploring its potential as an intermediate in synthesizing more complex molecules with enhanced therapeutic profiles. Additionally, studying its interactions with cellular systems could provide insights into how it affects biological pathways relevant to disease progression. Collaborations between academic institutions and pharmaceutical companies will be crucial in advancing these efforts by combining expertise across multiple disciplines.

In conclusion,1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative solutions but offers opportunities for significant advancements in treating various diseases affecting human health worldwide.